Cas no 6007-85-8 (3,4-Thiophenedicarboxylic Anhydride)

• Product Name: 3,4-Thiophenedicarboxylic Anhydride
• CAS No: 6007-85-8
• MF: C₆H₂O₃S
• MW: 154.143280506134
• MDL: MFCD27976700
• CID: 519059
• PubChem ID: 315608
• Update Time: 2025-10-30

3,4-Thiophenedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Thieno[3,4-c]furan-1,3-dione
• 3,4-Thiophenedicarboxylic Anhydride
• 3,4-THIOPHENE DICARBOXYLIC ACID
• thieno[3,4-c]furan-1,3-dione
• THIOPHENE-3,4-DICARBOXYLIC ACID
• 3,4-thiophenedicarboxylic acid anhydride
• Thiophen-3,4-dicarbonsaeure-anhydrid
• thiophene-3,4-dicarboxylic acid-anhydride
• thiophene-3,4-dicarboxylic anhydride
• NSC 241105
• thieno(3,4-c)furan-1,3-dione
• NSC241105
• XQTUSPVIMZCNPC-UHFFFAOYSA-N
• 3,4-ThiophenedicarboxylicAnhydride
• 3H-Thieno[3,4-c] furan-1,3-dione
• thiophene-3,4-dicarboxylic acid anhydride
• AK167107
• AKOS025287089
• DTXSID30311297
• SY106216
• NSC-241105
• MFCD27976700
• AS-47230
• 6007-85-8
• CS-0157287
• 1H,3H-Thieno(3,4-c)furan-1,3-dione
• H8T97V8RSK
• C6H2O3S
• F12746
• T2897
• SCHEMBL632920
• EN300-106867

• MDL： MFCD27976700
• Inchi： 1S/C6H2O3S/c7-5-3-1-10-2-4(3)6(8)9-5/h1-2H
• InChI Key： XQTUSPVIMZCNPC-UHFFFAOYSA-N
• SMILES： S1C=C2C(=O)OC(C2=C1)=O

Computed Properties

• Exact Mass: 153.97200
• Monoisotopic Mass: 153.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.674±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.662
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 71.61000
• LogP: 1.05870

3,4-Thiophenedicarboxylic Anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 3,4-Thiophenedicarboxylic Anhydride

3,4-Thiophenedicarboxylic Anhydride (CAS No. 6007-85-8): A Comprehensive Overview

3,4-Thiophenedicarboxylic anhydride (CAS No. 6007-85-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as thiophene-3,4-dicarboxylic anhydride, is a cyclic anhydride derived from thiophene, a five-membered aromatic heterocycle containing one sulfur atom. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of various functional materials and pharmaceuticals.

The chemical formula of 3,4-thiophenedicarboxylic anhydride is C₆H₂O₃S, and it has a molecular weight of approximately 146.14 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its high reactivity and stability under various conditions make it a valuable reagent in synthetic chemistry.

In recent years, the study of 3,4-thiophenedicarboxylic anhydride has expanded beyond its traditional applications in polymer synthesis and pharmaceuticals. Researchers have explored its potential in the development of novel materials for electronic and optoelectronic devices. For instance, a study published in the Journal of Materials Chemistry C (2021) demonstrated the use of 3,4-thiophenedicarboxylic anhydride-derived polymers in organic photovoltaic cells, showing improved efficiency and stability compared to conventional materials.

The versatility of 3,4-thiophenedicarboxylic anhydride in synthetic chemistry is further highlighted by its role as a building block for the synthesis of complex molecules. A notable example is its use in the preparation of thiophene-based conjugated polymers, which are essential components in organic electronics. These polymers exhibit excellent charge transport properties and have been utilized in various applications, including field-effect transistors (FETs) and light-emitting diodes (LEDs).

In the pharmaceutical industry, 3,4-thiophenedicarboxylic anhydride has been investigated for its potential as a precursor to bioactive compounds. A recent study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of novel thiophene derivatives with potent antitumor activity. These derivatives were found to inhibit cancer cell proliferation by targeting specific signaling pathways, making them promising candidates for further drug development.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 3,4-thiophenedicarboxylic anhydride can be synthesized using green chemistry principles, reducing the environmental footprint associated with its production. For example, a method described in Green Chemistry (2021) utilized catalytic systems to achieve high yields of 3,4-thiophenedicarboxylic anhydride with minimal waste generation and energy consumption.

In conclusion, 3,4-thiophenedicarboxylic anhydride (CAS No. 6007-85-8) is a multifaceted compound with a wide range of applications in chemistry and materials science. Its unique properties make it an essential reagent in synthetic chemistry and a promising candidate for the development of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance in both academic and industrial settings.